Cas no 590417-55-3 (4-Bromo-1-methyl-1H-indole)

4-Bromo-1-methyl-1H-indole is a halogenated indole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent at the 4-position and methyl group at the 1-position enhance its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Heck couplings, to construct complex heterocyclic frameworks. The compound’s stability and well-defined structure facilitate precise modifications, enabling applications in the development of bioactive molecules, agrochemicals, and materials science. Its high purity and consistent performance ensure reliable results in synthetic workflows. This compound is particularly useful for researchers exploring indole-based scaffolds in medicinal chemistry and functional materials.
4-Bromo-1-methyl-1H-indole structure
4-Bromo-1-methyl-1H-indole structure
Product Name:4-Bromo-1-methyl-1H-indole
CAS No:590417-55-3
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD08435875
CID:366176
PubChem ID:22558937
Update Time:2025-06-09

4-Bromo-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-indole
    • 1H-Indole,4-bromo-1-methyl-
    • 4-bromo-1-methylindole
    • 5-bromo-1-methyl-1H-indole
    • 1H-Indole,4-bromo-1-methyl
    • 4-bromo-N-methylindole
    • SB11780
    • 590417-55-3
    • AKOS008901099
    • DTXSID40626445
    • SCHEMBL1138076
    • A851171
    • JZOSXTYDJPHXQD-UHFFFAOYSA-N
    • 4-Bromo-1-methylindole, 95%
    • AS-39206
    • 4-bromo-1-methyl-indole
    • 1H-Indole, 4-bromo-1-methyl-
    • FT-0714578
    • 4-Bromo-1-methyl-1H-indole 95%
    • Boc-(S)-3-Amino-3-(3,4-dimethoxy-phenyl)-propionicacid
    • AMY33812
    • MFCD08435875
    • CS-0054048
    • DB-072559
    • MDL： MFCD08435875
    • Inchi： 1S/C9H8BrN/c1-11-6-5-7-8(10)3-2-4-9(7)11/h2-6H,1H3
    • InChI Key： JZOSXTYDJPHXQD-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C=CN2C

Computed Properties

  • Exact Mass: 208.98400
  • Monoisotopic Mass: 208.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Density: 1.456 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.636
  • PSA: 4.93000
  • LogP: 2.94080

4-Bromo-1-methyl-1H-indole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

4-Bromo-1-methyl-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-methyl-1H-indole Pricemore >>

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